Cas no 628-97-7 (Ethyl palmitate)

• Product Name: Ethyl palmitate
• CAS No: 628-97-7
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• MDL: MFCD00008996
• CID: 39263
• PubChem ID: 24899002
• Update Time: 2025-11-01

Ethyl palmitate Chemical and Physical Properties

Names and Identifiers

• Ethyl palmitate
• Ethyl cetylate
• ETHYL HEXADECANOATE
• ETHYL N-HEXADECANOATE
• FEMA 2451
• HEXADECANOIC ACID ETHYL ESTER
• PALMITIC ACID ETHYL ESTER
• Palmitic aci
• FATTY ALCOHOLS ETHOXYLATED
• Ethyl palmita
• ETHYL PALMITATE, NATURAL
• Hexadecanoic acid ethyl
• Palmitic acid ethyl
• Ethyl Esters in Soy & Corn
• ETHYL PALMITATE(P)
• Ethyl cetylate
• Ethyl hexadecylate
• 软脂酸乙酯
• 棕榈酸乙酯
• Hexadecanoic acid, ethyl ester
• Palmitic acid, ethyl ester
• Ethylpalmitate
• IRD3M534ZM
• XIRNKXNNONJFQO-UHFFFAOYSA-N
• Palmitic acid, ethyl ester (8CI)
• WE(2:0/16:0)
• Ethyl palmitate (natural)
• ethyl-palmitate
• FEMA No. 2451
• Ethyl palmitate, >=99%
• DSSTox_RID_82388
• DSSTox_CID_

• MDL： MFCD00008996
• Inchi： 1S/C18H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h3-17H2,1-2H3
• InChI Key： XIRNKXNNONJFQO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(OCC)=O
• BRN： 1782663

Computed Properties

• Exact Mass: 284.27200
• Monoisotopic Mass: 284.271530387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Liquid
• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: 24-26 °C (lit.)
• Boiling Point: 192-193 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.440(lit.)
• Solubility: 0.00371 mg/L @ 25 °C (est)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 6.03080
• Refractive Index: 1.404-1.408
• FEMA: 2451
• Vapor Pressure: 2.34e-05 mmHg
• Solubility: Insoluble in water.

Ethyl palmitate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Storage Condition：−20°C
• TSCA：Yes
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl palmitate

Ethyl palmitate (CAS No. 628-97-7): A Comprehensive Overview

Ethyl palmitate, with the chemical formula C₁₆H₃₂O₂ and the CAS number 628-97-7, is a naturally occurring ester derived from palmitic acid. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications and potential benefits. Ethyl palmitate is primarily recognized for its role as an emollient and moisturizing agent in cosmetics, but its properties also make it a valuable component in various industrial and scientific applications.

The structure of ethyl palmitate consists of a long hydrocarbon chain terminated by a carboxylate ester group. This molecular configuration imparts upon it a high degree of lipophilicity, making it an effective solvent and carrier for other active compounds. In recent years, researchers have been exploring the potential of ethyl palmitate in drug delivery systems, particularly in enhancing the bioavailability of poorly soluble drugs. Its ability to form stable micelles and liposomes has opened new avenues in targeted drug delivery, which is crucial for improving therapeutic outcomes.

One of the most compelling aspects of ethyl palmitate is its biocompatibility and low toxicity profile. These characteristics have made it a preferred choice for topical formulations, especially in dermal care products. The compound's ability to penetrate the skin barrier without causing irritation has been well-documented in clinical studies. For instance, a recent study published in the Journal of Cosmetic Science demonstrated that ethyl palmitate significantly enhances the penetration of active ingredients in topical creams, thereby improving their efficacy.

Moreover, ethyl palmitate has shown promise in the field of nutraceuticals. Its incorporation into dietary supplements has been linked to improved absorption of fat-soluble vitamins such as A, D, E, and K. This property is particularly relevant in formulations designed to address deficiencies or enhance overall health. The growing interest in natural and sustainable ingredients has further highlighted the potential of ethyl palmitate as a versatile compound with multiple applications.

In industrial applications, ethyl palmitate serves as an intermediate in the production of various chemicals and polymers. Its role as a precursor in soap manufacturing and lubricant formulations underscores its importance beyond pharmaceuticals and cosmetics. The compound's stability under various conditions makes it an ideal candidate for use in environments where consistency and reliability are paramount.

The latest research on ethyl palmitate has also delved into its potential role in anti-aging formulations. Studies have indicated that ethyl palmitate can stimulate collagen production and reduce wrinkles when applied topically. This finding aligns with the broader trend toward developing cosmeceutical products that combine efficacy with natural ingredients. The compound's ability to support skin health without harsh side effects makes it an attractive option for consumers seeking safer alternatives.

Another area where ethyl palmitate has seen significant interest is in its use as a carrier for bioactive molecules. Researchers have been investigating its potential as a vehicle for delivering therapeutic agents to specific sites within the body. For example, studies have explored its use in transdermal patches designed to deliver pain-relieving medications more efficiently. The ability of ethyl palmitate to enhance drug penetration through the skin barrier could revolutionize how certain medications are administered.

The environmental impact of using ethyl palmitate has also been a topic of discussion among scientists and industry professionals. As a compound derived from natural sources, it is considered more sustainable compared to synthetic alternatives. Efforts are ongoing to optimize production methods to minimize environmental footprint while maintaining high purity standards. This focus on sustainability aligns with global trends toward greener chemistry practices.

In conclusion, ethyl palmitate (CAS No. 628-97-7) is a multifaceted compound with broad applications across multiple industries. Its versatility as an emollient, moisturizer, drug carrier, and industrial intermediate makes it a valuable asset in both research and commercial settings. The latest studies continue to uncover new possibilities for its use, reinforcing its significance as a key component in modern chemical and pharmaceutical advancements.